Cas no 2138541-23-6 (1-1-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}ethylcyclopentane-1-carboxylic acid)

• Product Name: 1-1-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}ethylcyclopentane-1-carboxylic acid
• CAS No: 2138541-23-6
• MF: C₁₉H₂₆BrNO₄
• MW: 412.318045139313
• CID: 6240022
• PubChem ID: 165747179
• Update Time: 2025-05-24

1-1-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}ethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}ethylcyclopentane-1-carboxylic acid
• 2138541-23-6
• 1-[1-(3-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}ethyl]cyclopentane-1-carboxylic acid
• EN300-1177892

• Inchi： 1S/C19H26BrNO4/c1-18(2,3)25-17(24)21-12-15(13-7-6-8-14(20)11-13)19(16(22)23)9-4-5-10-19/h6-8,11,15H,4-5,9-10,12H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： PGBSZEMFUSYGTC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CNC(=O)OC(C)(C)C)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 411.10452g/mol
• Monoisotopic Mass: 411.10452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-1-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}ethylcyclopentane-1-carboxylic acid

1-1-(3-Bromophenyl)-2-{(tert-Butoxy)carbonylamino}ethylcyclopentane-1-carboxylic Acid (CAS No 2138541-23-6)

The compound 1-1-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}ethylcyclopentane-1-carboxylic acid, identified by the CAS registry number CAS No 2138541-23-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopentane ring substituted with a bromophenyl group and a protected amino acid moiety. The presence of the tert-butoxy carbonyl (Boc) group highlights its role in peptide synthesis, where it serves as a protecting group for amino acids during the synthesis of more complex molecules.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its stability and reactivity under various conditions. Researchers have explored its application in medicinal chemistry, particularly in the development of bioactive compounds. The bromophenyl group within the structure is known to confer unique electronic properties, making it a valuable component in the design of drugs targeting specific biological pathways.

The synthesis of 1-1-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}ethylcyclopentane-1-carboxylic acid involves multi-step reactions, including Friedel-Crafts alkylation and subsequent functionalization to introduce the amino acid moiety. The use of the Boc protecting group ensures that the amino functionality remains inert during intermediate steps, allowing for precise control over the reaction sequence.

In terms of pharmacological applications, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its cyclopentane ring provides structural rigidity, which is often desirable in drug design to enhance binding affinity to target proteins. Additionally, the bromophenyl substituent may contribute to lipophilicity, potentially improving membrane permeability and bioavailability.

Environmental impact assessments for this compound are still in their early stages; however, preliminary data suggest that it undergoes degradation under specific conditions, reducing its persistence in aquatic environments. This is a critical consideration for its large-scale production and use in industrial settings.

In conclusion, 1-1-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}ethylcyclopentane-1-carboxylic acid (CAS No 2138541-23-6) represents a versatile building block in organic synthesis with potential applications across multiple disciplines. Continued research into its properties will undoubtedly unlock new opportunities for its utilization in both academic and industrial contexts.